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Introduction
MI-3454 is a highly potent, orally bioavailable small molecule inhibitor of the menin-mixed

lineage leukemia 1 (MLL1) protein-protein interaction, with an IC50 of 0.51 nM.[1][2] It has

demonstrated significant potential in preclinical models of acute leukemias harboring MLL1

rearrangements or NPM1 mutations.[3][4] MI-3454 effectively disrupts the menin-MLL1

interaction, leading to the downregulation of key leukemogenic genes such as HOXA9 and

MEIS1, thereby inducing differentiation and inhibiting proliferation of leukemia cells.[1][3][5]

These application notes provide detailed information on the solubility of MI-3454 and protocols

for its preparation and use in cell-based assays.
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Parameter Value Reference

In Vitro IC50 (menin-MLL1

interaction)
0.51 nM [1][6]

In Vitro GI50 (MLL-rearranged

cell lines)
7 - 27 nM [1][3]

Solubility in DMSO 31.25 mg/mL (49.08 mM) [1][6]

Aqueous Solubility > 15 µM [3]

Storage of Stock Solution

-20°C for up to 1 year, or -80°C

for up to 2 years (stored under

nitrogen)

[1]

Signaling Pathway
MI-3454 targets the interaction between menin and MLL1, which is crucial for the oncogenic

activity of MLL fusion proteins in specific types of leukemia.[7] By inhibiting this interaction, MI-
3454 prevents the recruitment of the MLL1 complex to chromatin, leading to a decrease in the

expression of downstream target genes like HOXA9 and MEIS1.[2][3][5] This ultimately results

in the differentiation of leukemic cells and a reduction in their proliferative capacity.[3][7]
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Figure 1: MI-3454 signaling pathway.
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Experimental Protocols
Preparation of MI-3454 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of MI-3454 from a solid

powder.

Materials:

MI-3454 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional, but recommended)[1][6]

Procedure:

Equilibrate the MI-3454 vial to room temperature before opening.

Weigh the desired amount of MI-3454 powder in a sterile microcentrifuge tube.

Calculate the volume of DMSO required to achieve a 10 mM concentration. The molecular

weight of MI-3454 is 636.73 g/mol .[6]

Add the calculated volume of DMSO to the MI-3454 powder.

Vortex the solution thoroughly to dissolve the compound.

If necessary, use an ultrasonic bath to ensure complete dissolution.[1][6]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C.[1]
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The following is a general workflow for utilizing MI-3454 in a cell-based viability assay, such as

an MTT assay.[3]

Workflow:

Cell Seeding: Plate leukemia cell lines (e.g., MV-4-11, MOLM-13) at a density of 1 x 10^5 to

2 x 10^5 cells/mL in appropriate cell culture medium.[3]

Compound Dilution: Prepare serial dilutions of the MI-3454 stock solution in cell culture

medium to achieve the desired final concentrations. It is recommended to perform a dose-

response curve to determine the GI50. A common concentration range for initial experiments

is 0.001 to 10 µM.[1][6]

Treatment: Add the diluted MI-3454 or a vehicle control (e.g., 0.25% DMSO) to the plated

cells.[3]

Incubation: Incubate the cells at 37°C in a humidified incubator for the desired duration. For

viability assays, a 7-day incubation period is often used, with a media change and re-addition

of the compound on day 4.[3]

Assay: Perform the cell viability assay according to the manufacturer's instructions.

Data Analysis: Analyze the data to determine the effect of MI-3454 on cell viability and

calculate the GI50 value.
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Figure 2: Experimental workflow for MI-3454.
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Conclusion
MI-3454 is a potent and selective inhibitor of the menin-MLL1 interaction with promising

therapeutic potential. Proper handling and preparation of this compound are crucial for

obtaining reliable and reproducible results in cell-based assays. The protocols and data

provided in these application notes are intended to serve as a guide for researchers in their

investigation of MI-3454.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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